Cas no 1259979-50-4 (4-Methoxy-3-(trifluoromethoxy)-DL-phenylalanine)

• Product Name: 4-Methoxy-3-(trifluoromethoxy)-DL-phenylalanine
• CAS No: 1259979-50-4
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.2125
• CID: 4583138
• Update Time: 2025-07-17

4-Methoxy-3-(trifluoromethoxy)-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(trifluoromethoxy)-DL-phenylalanine
• 2-Amino-3-(4-methoxy-3-(trifluoromethoxy)phenyl)propanoic acid
• 2-amino-3-[4-methoxy-3-(trifluoromethoxy)phenyl]propanoic acid
• 4-Methoxy-3-trifluoromethoxy-DL-phenylalanine

• Inchi： 1S/C11H12F3NO4/c1-18-8-3-2-6(4-7(15)10(16)17)5-9(8)19-11(12,13)14/h2-3,5,7H,4,15H2,1H3,(H,16,17)
• InChI Key： RAISOBRVUKCEEC-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(=C1)CC(C(=O)O)N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: -0.3
• Topological Polar Surface Area: 81.8

Additional information on 4-Methoxy-3-(trifluoromethoxy)-DL-phenylalanine

Recent Advances in the Study of 4-Methoxy-3-(trifluoromethoxy)-DL-phenylalanine (CAS: 1259979-50-4)

4-Methoxy-3-(trifluoromethoxy)-DL-phenylalanine (CAS: 1259979-50-4) is a synthetic amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by the presence of methoxy and trifluoromethoxy substituents on the phenyl ring, has been the subject of recent investigations aimed at elucidating its pharmacological properties, synthetic pathways, and potential roles in drug development.

Recent studies have focused on the synthesis and optimization of 4-Methoxy-3-(trifluoromethoxy)-DL-phenylalanine, with particular emphasis on its enantiomeric purity and biological activity. Researchers have employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and chiral stationary phases, to separate the D- and L-enantiomers of this compound. These efforts are critical, as the enantiomeric form can significantly influence the compound's pharmacokinetics and pharmacodynamics.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-Methoxy-3-(trifluoromethoxy)-DL-phenylalanine exhibits moderate inhibitory effects on certain enzymes involved in neurotransmitter synthesis. For instance, it has been shown to interact with aromatic L-amino acid decarboxylase (AADC), an enzyme crucial for the production of dopamine and serotonin. These findings suggest potential applications in neurological disorders, such as Parkinson's disease and depression, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's potential as a building block for the development of novel peptide-based therapeutics. The trifluoromethoxy group, in particular, is known to enhance the metabolic stability and bioavailability of peptide drugs. Recent work has explored the incorporation of 4-Methoxy-3-(trifluoromethoxy)-DL-phenylalanine into peptide sequences to evaluate its impact on peptide conformation and receptor binding affinity. Early results indicate that this modification can improve peptide stability against proteolytic degradation, a common challenge in peptide drug development.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of 4-Methoxy-3-(trifluoromethoxy)-DL-phenylalanine. Current synthetic routes often involve multi-step processes with low yields, necessitating the development of more efficient methodologies. Additionally, the compound's toxicity profile and long-term safety have yet to be fully characterized, highlighting the need for comprehensive preclinical studies.

In conclusion, 4-Methoxy-3-(trifluoromethoxy)-DL-phenylalanine (CAS: 1259979-50-4) represents a promising candidate for further research in chemical biology and drug development. Its unique structural features and preliminary biological activities warrant continued investigation, particularly in the context of neurological disorders and peptide-based therapeutics. Future studies should focus on optimizing synthetic routes, elucidating its mechanism of action, and evaluating its safety and efficacy in relevant animal models.